Cas no 273733-42-9 (Oxazirino[3,2-f]purine(9CI))

• Product Name: Oxazirino[3,2-f]purine(9CI)
• CAS No: 273733-42-9
• MF: C₅H₂N₄O
• MW: 134.095579624176
• CID: 248064
• PubChem ID: 45080111
• Update Time: 2025-04-19

Oxazirino[3,2-f]purine(9CI) Chemical and Physical Properties

Names and Identifiers

• Oxazirino[3,2-f]purine(9CI)
• purino[7,8-b]oxazirene
• 273733-42-9
• DTXSID50663886
• Oxazireno[3,2-f]purine

• Inchi： 1S/C5H2N4O/c1-3-4(7-2-6-1)8-5-9(3)10-5/h1-2H
• InChI Key： OAFTWCZYUVBLHN-UHFFFAOYSA-N
• SMILES： O1C2=NC3=C(C=NC=N3)N12

Computed Properties

• Exact Mass: 134.02296
• Monoisotopic Mass: 134.02286070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 56.13